Cas no 1393585-06-2 (Oxetane-3-sulfonyl chloride)

Oxetane-3-sulfonyl chloride structure

Oxetane-3-sulfonyl chloride structure

Product Name:Oxetane-3-sulfonyl chloride

CAS No:1393585-06-2

MF:C₃H₅ClO₃S

MW:156.587999105453

MDL:MFCD21645423

CID:2102211

Update Time:2025-07-31

Oxetane-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

- OXETANE-3-SULFONYL CHLORIDE
- QCQMLRRDOKKVFL-UHFFFAOYSA-N
- AB76646
- NE55943
- Oxetane-3-sulfonyl chloride
- MDL： MFCD21645423
- Inchi： 1S/C3H5ClO3S/c4-8(5,6)3-1-7-2-3/h3H,1-2H2
- InChI Key： QCQMLRRDOKKVFL-UHFFFAOYSA-N
- SMILES： ClS(C1COC1)(=O)=O

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 8
Rotatable Bond Count: 1
Complexity: 164
Topological Polar Surface Area: 51.8

Oxetane-3-sulfonyl chloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	E589605-5mg	oxetane-3-sulfonyl chloride	1393585-06-2		5mg	$ 50.00	2022-06-05
TRC	E589605-10mg	oxetane-3-sulfonyl chloride	1393585-06-2		10mg	$ 95.00	2022-06-05
TRC	E589605-50mg	oxetane-3-sulfonyl chloride	1393585-06-2		50mg	$ 320.00	2022-06-05
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTEN0016-500 MG	oxetane-3-sulfonyl chloride	1393585-06-2	95%	500MG	¥ 3,069.00	2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTEN0016-1 G	oxetane-3-sulfonyl chloride	1393585-06-2	95%	1g	¥ 3,841.00	2021-05-07
Chemenu	CM389109-500mg	oxetane-3-sulfonyl chloride	1393585-06-2	95%+	500mg	$465	2023-03-07
Chemenu	CM389109-1g	oxetane-3-sulfonyl chloride	1393585-06-2	95%+	1g	$582	2023-03-07
eNovation Chemicals LLC	Y1245294-100mg	oxetane-3-sulfonyl chloride	1393585-06-2	95%	100mg	$660	2023-09-04
eNovation Chemicals LLC	Y1245294-250mg	oxetane-3-sulfonyl chloride	1393585-06-2	95%	250mg	$940	2024-06-06
eNovation Chemicals LLC	Y1245294-1g	oxetane-3-sulfonyl chloride	1393585-06-2	95%	1g	$2060	2024-06-06

Oxetane-3-sulfonyl chloride Related Literature

1. Emulsion soft templating of carbide-derived carbon nanospheres with controllable porosity for capacitive electrochemical energy storage†

M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
2. Distinct correlation between (CN2)x units and pores: a low-cost method for predesigned wide range control of micropore size of porous carbon†

Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
3. Examination of the hydrogen-bonding networks in small water clusters (n = 2–5, 13, 17) using absolutely localized molecular orbital energy decomposition analysis†

Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
4. Fe/S-Catalyzed synthesis of 2-benzoylbenzoxazoles and 2-quinolylbenzoxazoles via redox condensation of o-nitrophenols with acetophenones and methylquinolines†

Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
5. Dissociation of aryl sulfonyl phthalimide radical anions: relevance to the biological activity of arylsulfonyl amides†

Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330

Related Categories

Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Sulfonyl halides Sulfonyl chlorides

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